(1S)-1-(2-chloro-4-fluorophenyl)ethan-1-ol
Description
(1S)-1-(2-Chloro-4-fluorophenyl)ethan-1-ol, commonly referred to as CFEO, is a monofluoroalkyl-substituted phenol with a variety of applications in scientific research. It is a colorless, crystalline solid with a melting point of 99-100°C and a boiling point of 197-198°C. CFEO is used in a variety of research applications, from the synthesis of pharmaceuticals to the investigation of biochemical and physiological effects. It is also used in laboratory experiments to study the mechanisms of action of certain compounds.
Scientific Research Applications
Organic Synthesis and Material Science
Synthetic Methodologies : A practical synthesis approach for 2-Fluoro-4-bromobiphenyl, a key intermediate for the manufacture of materials like flurbiprofen, highlights the relevance of halogenated compounds in organic synthesis. This synthesis route, developed from methyl nitrite and 2-fluoro-4-bromoaniline, underscores the significance of such compounds in the production of pharmaceuticals and materials (Qiu et al., 2009).
Optoelectronic Materials : The development of optoelectronic materials often involves the incorporation of halogenated compounds like "(1S)-1-(2-chloro-4-fluorophenyl)ethan-1-ol" into the molecular structure of organic semiconductors. These materials are applied in devices such as OLEDs (Organic Light-Emitting Diodes), demonstrating the compound's utility in enhancing electronic and photonic properties of materials for advanced technological applications (Squeo & Pasini, 2020).
Environmental Science
- Bioremediation of Contaminants : Research on the bioremediation of DDT-contaminated soils reveals the potential for microbial communities to degrade persistent organic pollutants. This study indicates the broader applicability of halogenated compounds in environmental remediation efforts, showcasing their transformation and breakdown under certain conditions (Foght et al., 2001).
Chemical Sensing and Analysis
- Fluorescent Chemosensors : Studies on fluorescent chemosensors based on halogenated frameworks illustrate the compound's role in detecting various analytes, including metal ions and neutral molecules. These applications demonstrate the importance of such compounds in the development of sensitive and selective sensors for environmental and biological monitoring (Roy, 2021).
properties
IUPAC Name |
(1S)-1-(2-chloro-4-fluorophenyl)ethanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8ClFO/c1-5(11)7-3-2-6(10)4-8(7)9/h2-5,11H,1H3/t5-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UVTJHIWKGYOZFO-YFKPBYRVSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=C(C=C(C=C1)F)Cl)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](C1=C(C=C(C=C1)F)Cl)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8ClFO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20654266 |
Source
|
| Record name | (1S)-1-(2-Chloro-4-fluorophenyl)ethan-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20654266 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
174.60 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
911218-03-6 |
Source
|
| Record name | (1S)-1-(2-Chloro-4-fluorophenyl)ethan-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20654266 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (1S)-1-(2-chloro-4-fluorophenyl)ethan-1-ol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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